Cas no 174363-86-1 (tert-butyl N-1-(tert-butoxy)-3-oxopropan-2-ylcarbamate)

Tert-butyl N-1-(tert-butoxy)-3-oxopropan-2-ylcarbamate is a protected amino acid derivative widely used in peptide synthesis and organic chemistry. Its key advantages include the presence of two tert-butoxy carbonyl (Boc) protecting groups, which enhance stability under acidic conditions while allowing selective deprotection under mild acidic treatment. The compound’s ketone functionality provides a versatile handle for further modifications, such as reductive amination or nucleophilic additions. Its high purity and well-defined structure make it a reliable intermediate for constructing complex molecules, particularly in pharmaceutical research. The Boc groups also improve solubility in organic solvents, facilitating handling in multi-step synthetic routes.
tert-butyl N-1-(tert-butoxy)-3-oxopropan-2-ylcarbamate structure
174363-86-1 structure
Product Name:tert-butyl N-1-(tert-butoxy)-3-oxopropan-2-ylcarbamate
CAS No:174363-86-1
MF:C12H23NO4
MW:245.315324068069
CID:6586990
PubChem ID:91620848
Update Time:2025-11-01

tert-butyl N-1-(tert-butoxy)-3-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-1-(tert-butoxy)-3-oxopropan-2-ylcarbamate
    • Carbamic acid, N-[2-(1,1-dimethylethoxy)-1-formylethyl]-, 1,1-dimethylethyl ester
    • Inchi: 1S/C12H23NO4/c1-11(2,3)16-8-9(7-14)13-10(15)17-12(4,5)6/h7,9H,8H2,1-6H3,(H,13,15)
    • InChI Key: NRADPBSNPKALLD-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC(C=O)COC(C)(C)C

tert-butyl N-1-(tert-butoxy)-3-oxopropan-2-ylcarbamate Pricemore >>

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Additional information on tert-butyl N-1-(tert-butoxy)-3-oxopropan-2-ylcarbamate

tert-butyl N-1-(tert-butoxy)-3-oxopropan-2-ylcarbamate: A Comprehensive Overview

The compound with CAS No. 174363-86-1, commonly referred to as tert-butyl N-1-(tert-butoxy)-3-oxopropan-2-ylcarbamate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and its potential applications in advanced chemical synthesis and material engineering. In this article, we will delve into the structural properties, synthesis methods, and recent advancements in the utilization of this compound.

tert-butyl N-1-(tert-butoxy)-3-oxopropan-2-ylcarbamate is a derivative of carbamic acid, characterized by its complex molecular architecture. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a tert-butoxy-substituted propanone structure. This combination of functional groups imparts the compound with unique reactivity and stability, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the importance of tert-butyl N-1-(tert-butoxy)-3-oxopropan-2-ylcarbamate in the development of advanced polymer materials. Researchers have demonstrated that this compound can serve as a versatile building block for synthesizing high-performance polymers with tailored mechanical and thermal properties. For instance, its ability to undergo controlled polymerization under mild conditions has opened new avenues for the creation of biodegradable plastics and high-strength fibers.

In addition to its role in polymer chemistry, tert-butyl N-1-(tert-butoxy)-3-oxopropan-2-ylcarbamate has also been explored for its potential in drug delivery systems. Its unique structure allows for the encapsulation of bioactive molecules, enabling targeted drug delivery with enhanced efficacy. Recent experiments have shown promising results in the encapsulation of anti-cancer drugs, where the compound's stability and biocompatibility play a crucial role in minimizing side effects.

The synthesis of tert-butyl N-1-(tert-butoxy)-3-oxopropan-2-ylcarbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of intermediate carbamates and subsequent functionalization to achieve the desired molecular architecture. The use of palladium-catalyzed coupling reactions has significantly improved the efficiency and yield of this synthesis pathway.

From an environmental perspective, tert-butyl N-1-(tert-butoxy)-3 oxopropan 2 ylcarbamate exhibits favorable biodegradation characteristics, making it a sustainable choice for eco-friendly chemical applications. Studies have shown that under aerobic conditions, the compound undergoes rapid mineralization, reducing its environmental footprint compared to traditional synthetic polymers.

In conclusion, tert-butyl N 1 (tert butoxy) 3 oxopropan 2 ylcarbamate stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure, combined with cutting-edge synthesis methods and promising applications across multiple disciplines, positions it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover new potentials for this compound, its role in shaping future technologies will undoubtedly grow in significance.

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